Cas no 2228472-79-3 (1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine
• CAS No: 2228472-79-3
• MF: C₁₁H₁₇N₃OS
• MW: 239.33718085289
• CID: 6129238
• PubChem ID: 165973659
• Update Time: 2025-06-07

1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine
• EN300-1760016
• 2228472-79-3
• 1-{[2-(morpholin-4-yl)-1,3-thiazol-5-yl]methyl}cyclopropan-1-amine

• Inchi： 1S/C11H17N3OS/c12-11(1-2-11)7-9-8-13-10(16-9)14-3-5-15-6-4-14/h8H,1-7,12H2
• InChI Key： JHNBYVHNGSWSKM-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1(CC1)N)N1CCOCC1

Computed Properties

• Exact Mass: 239.10923335g/mol
• Monoisotopic Mass: 239.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.6Ų

Additional information on 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine

Introduction to 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine and Its Significance in Modern Medicinal Chemistry

1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine, identified by its CAS number 2228472-79-3, is a compound of significant interest in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's structure incorporates both morpholine and thiazole moieties, which are well-known for their biological activity and versatility in drug design.

The morpholine ring is a six-membered heterocyclic amine containing an oxygen atom and two adjacent nitrogen atoms. It is commonly found in various pharmaceuticals due to its ability to enhance solubility, stability, and bioavailability. The presence of the morpholine moiety in 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine suggests that this compound may exhibit favorable pharmacokinetic properties, making it a promising candidate for further investigation.

The second key structural component is the thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. Thiazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a thiazole moiety into the cyclopropane framework of 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine may contribute to its potential therapeutic efficacy by interacting with specific biological targets.

The cyclopropane ring in this compound adds another layer of complexity and interest. Cyclopropane-containing molecules are known for their unique conformational constraints, which can influence their binding affinity and selectivity. The presence of a cyclopropane group may enhance the compound's ability to interact with biological targets in a specific manner, potentially leading to improved pharmacological effects.

In recent years, there has been growing interest in the development of hybrid molecules that combine multiple pharmacophoric groups to achieve synergistic effects. 1-{2-(morpholin-4-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-amine exemplifies this trend by integrating both morpholine and thiazole strong>

The synthesis of 1-{2-(Morpholin--4-ylyl)-1,,3-thiazol--5--ylmethyl)cyclopropan--1-amine} has been achieved through multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The process typically involves the functionalization of the cyclopropane ring with appropriate substituents followed by the introduction of the morpholine and thiazole moieties. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological evaluation of 1-{2-(Morpholin--4-ylyl)-1,,3-thiazol--5--ylmethyl)cyclopropan--1-amine} has revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to modulate various biological pathways associated with diseases such as cancer and inflammation. The compound's interaction with target proteins has been studied using computational modeling techniques, which have provided insights into its binding mechanism and potential side effects.

The structural features of 1-{2-(< strong>Morpholin -4 - yl strong>) - 1 , 3 - ( thiazol -5 - ylmethyl )} cyclopropan - 1 - amine make it an attractive scaffold for further derivatization. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. This flexibility underscores the importance of innovative drug design strategies in developing next-generation pharmaceuticals.

The future prospects for 1-{2-(< strong>Morpholin -4 - yl strong>) - 1 , 3 - ( thiazol -5 - ylmethyl )} cyclopropan - 1 - amine are promising. Ongoing research aims to explore its potential applications in treating a range of diseases by targeting specific molecular pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials.

In conclusion, 1-{2-(< strong>Morpholin -4 - yl strong>) - 1 , 3 - ( thiazol -5 - ylmethyl )} cyclopropan - 1 - amine (CAS no.< strong >2228472- 79- strong>) is a compound with significant potential in modern medicinal chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further investigation. As research continues, this molecule is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.